Cas no 1314722-77-4 (2-(2-fluoro-5-nitrophenyl)-2-methylpropanoic acid)

• Product Name: 2-(2-fluoro-5-nitrophenyl)-2-methylpropanoic acid
• CAS No: 1314722-77-4
• MF: C₁₀H₁₀FNO₄
• MW: 227.189106464386
• CID: 5961080
• PubChem ID: 83412668
• Update Time: 2025-11-01

2-(2-fluoro-5-nitrophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-5-nitrophenyl)-2-methylpropanoic acid
• EN300-1855621
• 1314722-77-4

• Inchi： 1S/C10H10FNO4/c1-10(2,9(13)14)7-5-6(12(15)16)3-4-8(7)11/h3-5H,1-2H3,(H,13,14)
• InChI Key： FLNGZZBVWAEVKZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C(=O)O)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.05938596g/mol
• Monoisotopic Mass: 227.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(2-fluoro-5-nitrophenyl)-2-methylpropanoic acid

Introduction to 2-(2-fluoro-5-nitrophenyl)-2-methylpropanoic Acid (CAS No. 1314722-77-4)

2-(2-fluoro-5-nitrophenyl)-2-methylpropanoic acid, identified by its CAS number 1314722-77-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes both fluoro and nitro substituents on a phenyl ring, coupled with a branched alkyl side chain. The presence of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-(2-fluoro-5-nitrophenyl)-2-methylpropanoic acid consists of a phenyl ring substituted at the 2-position with a fluoro group and at the 5-position with a nitro group. This arrangement creates a molecule with both electron-withdrawing and electron-donating effects, which can influence its interactions with biological targets. The addition of the 2-methylpropanoic acid moiety further enhances its structural complexity and potential for biological activity. Such structural features are often exploited in drug design to optimize binding affinity, selectivity, and pharmacokinetic profiles.

In recent years, there has been growing interest in the development of fluorinated nitroaromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluorine atom, being highly electronegative, can modulate the electronic properties of the molecule, leading to increased lipophilicity and better cell membrane penetration. Similarly, the nitro group can serve as a pharmacophore, contributing to the formation of hydrogen bonds and other non-covalent interactions with biological targets. These characteristics make 2-(2-fluoro-5-nitrophenyl)-2-methylpropanoic acid a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its utility as an intermediate in the preparation of various pharmacologically relevant compounds. For instance, derivatives of this molecule have shown promise in inhibiting certain enzymes and receptors that are implicated in inflammatory diseases, cancer, and neurological disorders. The fluoro-nitrophenyl moiety is particularly interesting because it can be easily modified through various chemical transformations, allowing for the generation of a diverse library of analogs with tailored biological activities.

The synthesis of 2-(2-fluoro-5-nitrophenyl)-2-methylpropanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro group typically involves halogen exchange or direct fluorination techniques, while the nitro group is often introduced via electrophilic aromatic substitution reactions. The final step involves the addition of the 2-methylpropanoic acid side chain, which can be achieved through esterification or other coupling reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have also been employed to enhance reaction efficiency and selectivity.

Recent studies have highlighted the importance of fluorinated nitroaromatic compounds in medicinal chemistry due to their unique physicochemical properties. For example, research has demonstrated that these compounds can exhibit enhanced binding affinity to target proteins compared to their non-fluorinated counterparts. This is attributed to the ability of fluorine atoms to engage in favorable interactions with hydrophobic pockets within biological targets. Additionally, the nitro group can be reduced to an amino group under specific conditions, providing a versatile handle for further derivatization and functionalization.

The pharmacological profile of 2-(2-fluoro-5-nitrophenyl)-2-methylpropanoic acid has been investigated in several preclinical studies. These studies have revealed that it possesses promising anti-inflammatory and anti-cancer properties. The compound has been shown to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing pro-inflammatory mediator production. Furthermore, it has demonstrated cytotoxic effects against various cancer cell lines by interfering with critical signaling pathways that promote cell proliferation and survival.

In conclusion, 2-(2-fluoro-5-nitrophenyl)-2-methylpropanoic acid (CAS No. 1314722-77-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of fluoro and nitro substituents on a phenyl ring makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents for inflammatory diseases and cancer. Continued investigation into its synthetic pathways and pharmacological effects will likely yield valuable insights into its utility as a lead compound or intermediate in medicinal chemistry applications.